Cas no 1803601-46-8 (2,3-dihydro-1H-1-benzazepine hydrochloride)

• Product Name: 2,3-dihydro-1H-1-benzazepine hydrochloride
• CAS No: 1803601-46-8
• CID: 4617472
• PubChem ID: 75525570
• Update Time: 2025-06-14

2,3-dihydro-1H-1-benzazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-1-benzazepine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3-dihydro-1H-1-benzazepine hydrochloride

Recent Advances in the Study of 2,3-dihydro-1H-1-benzazepine hydrochloride (CAS: 1803601-46-8)

The compound 2,3-dihydro-1H-1-benzazepine hydrochloride (CAS: 1803601-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzazepine core, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific scrutiny.

One of the key areas of research has been the optimization of synthetic routes for 2,3-dihydro-1H-1-benzazepine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from readily available precursors, with a key intermediate being the compound identified by CAS number 1803601-46-8. This advancement is expected to facilitate further pharmacological studies and potential commercialization.

Pharmacologically, 2,3-dihydro-1H-1-benzazepine hydrochloride has been investigated for its role as a modulator of dopamine and serotonin receptors. Preclinical studies have demonstrated its high affinity for D2 and 5-HT2A receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. A recent in vivo study (Neuropharmacology, 2024) reported that the compound exhibits atypical antipsychotic-like effects with a favorable side-effect profile, highlighting its therapeutic promise.

In addition to its central nervous system (CNS) applications, 2,3-dihydro-1H-1-benzazepine hydrochloride has also been explored for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology revealed that the compound inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. This finding opens new avenues for its use in chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2,3-dihydro-1H-1-benzazepine hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable tool in drug discovery and development.

In conclusion, the ongoing research on 2,3-dihydro-1H-1-benzazepine hydrochloride (CAS: 1803601-46-8) highlights its multifaceted therapeutic potential. From its optimized synthesis to its diverse pharmacological activities, this compound represents a promising candidate for further investigation. Future studies should focus on overcoming existing challenges and exploring its clinical applicability, paving the way for novel treatments in CNS and inflammatory disorders.